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Compound of Interest

Compound Name: Meclofenamic acid-13C6

Cat. No.: B15604026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quality control,

analytical testing, and certification of Meclofenamic acid-¹³C₆. Meclofenamic acid-¹³C₆ is the

¹³C₆ labeled version of Meclofenamic acid, a non-steroidal anti-inflammatory drug (NSAID).

This isotopically labeled compound is primarily utilized as an internal standard for quantitative

analyses such as NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1][2] This

guide will detail the key analytical data, experimental protocols, and quality assurance

workflows associated with a typical Certificate of Analysis (CoA) for this compound.

Quantitative Data Summary
The following tables summarize the typical quantitative data and specifications presented in a

Certificate of Analysis for Meclofenamic acid-¹³C₆.

Table 1: Identification and Physical Properties
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Parameter Specification

Product Name Meclofenamic acid-¹³C₆

Appearance White to Off-White Solid

Molecular Formula ¹³C₆C₈H₁₁Cl₂NO₂

Molecular Weight 302.19 g/mol

CAS Number Not available (Unlabeled: 644-62-2)

Storage Conditions
Store at room temperature, protected from light

and moisture.

Table 2: Purity and Quality Assays

Analytical Test Method Specification

Purity (HPLC)
High-Performance Liquid

Chromatography
≥99.0%

Identity (¹H-NMR)
Proton Nuclear Magnetic

Resonance
Conforms to structure

Identity (Mass Spec) Mass Spectrometry Conforms to structure

Isotopic Purity Mass Spectrometry ≥99% ¹³C incorporation

Residual Solvents Gas Chromatography (GC)
Meets USP <467>

requirements

Experimental Protocols
Detailed methodologies for the key analytical experiments cited in the Certificate of Analysis

are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This method is used to determine the purity of Meclofenamic acid-¹³C₆ by separating it from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.[3]

Mobile Phase: A gradient mixture of an organic solvent (e.g., acetonitrile) and an aqueous

buffer (e.g., 0.1% formic acid in water).

Flow Rate: A typical flow rate is 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detection at a wavelength of 275 nm.[4]

Procedure: A solution of Meclofenamic acid-¹³C₆ is prepared in the mobile phase and

injected into the HPLC system. The retention time of the main peak is recorded, and the

peak area is used to calculate the purity relative to any impurity peaks.

Proton Nuclear Magnetic Resonance (¹H-NMR) for
Structural Identity
¹H-NMR spectroscopy is employed to confirm the chemical structure of the molecule.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H-

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the

peaks are analyzed and compared to the expected spectrum for Meclofenamic acid to

confirm its identity. The absence of significant signals corresponding to the unlabeled phenyl

ring protons confirms the ¹³C₆ labeling.

Mass Spectrometry (MS) for Identity and Isotopic Purity
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Mass spectrometry is used to confirm the molecular weight and the isotopic enrichment of the

labeled compound.

Instrumentation: A high-resolution mass spectrometer (e.g., LC-TOF or Q-TOF).

Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode.

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is measured. The observed molecular weight should

correspond to the calculated molecular weight of Meclofenamic acid-¹³C₆. The isotopic

distribution is analyzed to confirm the incorporation of six ¹³C atoms.

Gas Chromatography (GC) for Residual Solvents
This method is used to identify and quantify any residual solvents from the manufacturing

process.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column.[3]

Injector and Detector Temperature: Maintained at appropriate temperatures to ensure

efficient vaporization and detection.[3]

Sample Preparation: The sample is dissolved in a suitable solvent and may require

derivatization to increase volatility.[3]

Procedure: The prepared sample is injected into the GC. The retention times of any

observed peaks are compared to those of known solvent standards to identify them, and the

peak areas are used for quantification.

Mandatory Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical reference standard like Meclofenamic acid-¹³C₆.
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Quality Control Process

Sample Receipt & Login

Analytical Testing
(HPLC, NMR, MS, GC)

Assign Tests

Data Review & Verification

Submit Raw Data Re-testing Required

CoA Generation

Approve Data

Final Approval & Release

Submit Draft CoA

Product Released

Release Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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